7-(2-Chloropropanoyl)-2-methyl-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazine-1,3-dione

• IUPAC Name: 7-(2-chloropropanoyl)-2-methyl-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazine-1,3-dione
• InChI: InChI=1S/C10H14ClN3O3/c1-6(11)8(15)13-3-4-14-7(5-13)9(16)12(2)10(14)17/h6-7H,3-5H2,1-2H3
• InChI Key: FYXIQQYHKXHMGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN2C(C1)C(=O)N(C2=O)C)Cl
• Molecular Formula: C10H14ClN3O3
• Molecular Weight: 259.69 g/mol

Description

The compound “7-(2-Chloropropanoyl)-2-methyl-5,6,8,8a-tetrahydroimidazo[1,5-a]pyrazine-1,3-dione” is a derivative of imidazo[1,5-a]pyrazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be based on the imidazo[1,5-a]pyrazine core, with additional functional groups attached at specific positions. These include a 2-chloropropanoyl group at the 7-position and a methyl group at the 2-position.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present in its structure. For example, the chloropropanoyl group might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors influencing these properties could include the size and shape of the molecule, the functional groups present, and the overall charge distribution.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity. Such studies could provide valuable insights into the potential uses of this compound in areas such as medicinal chemistry or materials science.